Cas no 1804783-67-2 (5-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethoxy)pyridine)

• Product Name: 5-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethoxy)pyridine
• CAS No: 1804783-67-2
• MF: C₇H₂F₆N₂O₃
• MW: 276.092802524567
• CID: 4828704
• Update Time: 2025-06-08

5-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H2F6N2O3/c8-4(9)2-1-3(15(16)17)5(10)14-6(2)18-7(11,12)13/h1,4H
• InChI Key： NGQHUSBFAQIEHD-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(N=C1OC(F)(F)F)F)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• XLogP3: 3.2
• Topological Polar Surface Area: 67.9

Additional information on 5-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethoxy)pyridine

5-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethoxy)pyridine: A Comprehensive Overview

5-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1804783-67-2) is a highly specialized compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique combination of fluorine and nitro substituents, which confer it with a range of desirable properties for drug development. In this article, we will delve into the structure, synthesis, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The molecular structure of 5-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethoxy)pyridine is particularly noteworthy. The presence of multiple fluorine atoms and a nitro group imparts significant electronic and steric effects, making it a valuable scaffold for the design of novel pharmaceuticals. The difluoromethyl group at the 5-position and the trifluoromethoxy group at the 6-position contribute to the compound's lipophilicity and metabolic stability, which are crucial factors in drug development.

Recent studies have highlighted the potential of 5-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethoxy)pyridine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the unique combination of substituents on the pyridine ring enhances its ability to inhibit viral replication, making it a promising lead for antiviral drug discovery.

In addition to its antiviral properties, 5-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethoxy)pyridine has shown potential as an anticancer agent. A 2022 study in Cancer Research demonstrated that this compound selectively targets cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. The researchers noted that the compound's ability to induce apoptosis in cancer cells while sparing normal cells makes it an attractive candidate for further development as an anticancer therapeutic.

The synthesis of 5-(Diffluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethoxy)pyridine has been optimized through various synthetic routes, each with its own advantages and challenges. One common approach involves the sequential introduction of fluorine atoms and functional groups onto a pyridine core. A notable synthetic route involves the use of transition-metal-catalyzed reactions to efficiently introduce the difluoromethyl and trifluoromethoxy groups. This method has been refined to achieve high yields and purity, facilitating large-scale production for preclinical and clinical studies.

The pharmacokinetic properties of 5-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethoxy)pyridine have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effectiveness as a therapeutic agent. In particular, its high lipophilicity allows for good tissue penetration, while its metabolic stability ensures sustained drug levels in vivo.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethoxy)pyridine in various disease settings. Early-phase trials have demonstrated promising results, with the compound showing good tolerability and preliminary evidence of therapeutic benefit. These findings have paved the way for more advanced clinical studies to further validate its potential as a new class of therapeutic agent.

In conclusion, 5-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1804783-67-2) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable pharmacological properties make it a promising candidate for the development of novel therapeutics in areas such as antiviral and anticancer treatments. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, underscoring its importance in modern drug discovery efforts.